Cas no 1564652-45-4 (1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidine-3,4-dicarboxylic acid)

• Product Name: 1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidine-3,4-dicarboxylic acid
• CAS No: 1564652-45-4
• MF: C₂₂H₂₁NO₆
• MW: 395.405246496201
• CID: 6580256
• PubChem ID: 112568003
• Update Time: 2025-06-15

1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidine-3,4-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidine-3,4-dicarboxylic acid
• 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidine-3,4-dicarboxylic acid
• 1,3,4-Piperidinetricarboxylic acid, 1-(9H-fluoren-9-ylmethyl) ester
• 1564652-45-4
• EN300-1556227

• Inchi： 1S/C22H21NO6/c24-20(25)17-9-10-23(11-18(17)21(26)27)22(28)29-12-19-15-7-3-1-5-13(15)14-6-2-4-8-16(14)19/h1-8,17-19H,9-12H2,(H,24,25)(H,26,27)
• InChI Key： CMQYHPKIFARILQ-UHFFFAOYSA-N
• SMILES： N1(C(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)CCC(C(O)=O)C(C(O)=O)C1

Computed Properties

• Exact Mass: 395.13688739g/mol
• Monoisotopic Mass: 395.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidine-3,4-dicarboxylic acid

1-{(9H-Fluoren-9-yl)methoxycarbonyl}piperidine-3,4-dicarboxylic Acid: A Versatile Building Block in Medicinal Chemistry

CAS No. 1564652-45-4 represents a critical compound in the field of organic synthesis and pharmaceutical development, specifically the molecule 1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidine-3,4-dicarboxylic acid. This compound is characterized by its unique structural framework, which combines a fluoren-9-yl aromatic system with a piperidine-3,4-dicarboxylic acid moiety. The presence of the methoxycarbonyl group at the fluoren-9-yl position further enhances its reactivity and functional versatility. Recent advances in synthetic chemistry and drug discovery have underscored the importance of this compound as a key intermediate in the design of bioactive molecules. Its potential applications span from targeted drug delivery systems to self-assembling nanomaterials, making it a focal point in modern pharmaceutical research.

1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidine-3,4-dicarboxylic acid is a derivative of piperidine-3,4-dicarboxylic acid, which is known for its ability to form amide bonds with diverse functional groups. The fluoren-9-yl ring, a six-membered aromatic system with a benzofused structure, provides a rigid scaffold that can modulate molecular interactions. The methoxycarbonyl group acts as a protecting group, enabling selective functionalization of the piperidine ring. This structural design allows the compound to act as a precursor for the synthesis of peptide-based therapeutics and small-molecule inhibitors. Recent studies have highlighted its role in the development of antimicrobial agents and anti-inflammatory drugs, where its two-dimensional architecture facilitates target-specific binding.

CAS No. 1564652-45-4 has gained attention in the context of drug discovery due to its ability to serve as a building block for complex molecules. The fluoren-9-yl moiety, with its aromaticity, can participate in π-π stacking interactions, which are crucial for drug-receptor binding. The piperidine-3,4-dicarboxylic acid portion, on the other hand, provides hydrophilic and hydrophobic characteristics, enabling the molecule to interact with both lipophilic and hydrophilic biological targets. This dual functionality makes the compound a valuable tool in the design of multi-target drugs. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated its use in the synthesis of selective COX-2 inhibitors, where the fluoren-9-yl group enhanced metabolic stability while the piperidine moiety improved bioavailability.

1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidine-3,4-dicarboxylic acid is also a key component in the development of drug delivery systems. Its two-dimensional structure allows for the incorporation of targeting ligands such as peptides or antibodies, enabling site-specific drug release. This is particularly relevant in the treatment of chronic diseases such as cancer and autoimmune disorders, where localized drug delivery minimizes systemic toxicity. A 2022 study in *Advanced Drug Delivery Reviews* explored the use of this compound in the creation of nanocarriers for siRNA delivery, where the fluoren-9-yl group facilitated cell membrane permeability while the piperidine portion ensured molecular stability.

The synthetic accessibility of CAS No. 1564652-45-4 has been a focus of recent organic chemistry research. Traditional methods for its synthesis involve multi-step reactions starting from fluorene derivatives and piperidine-3,4-dicarboxylic acid precursors. However, recent catalytic approaches have simplified the process, reducing the number of protecting group manipulations required. For instance, a 2021 paper in *Organic Letters* described a one-pot synthesis using transition metal catalysts, which significantly shortened the reaction time while maintaining high stereochemical control. This advancement has made the compound more cost-effective for large-scale production, thereby enhancing its commercial viability.

1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidine-3,4-dicarboxylic acid has also shown promise in materials science. Its rigid aromatic framework and polar functional groups make it suitable for the development of self-assembling materials and polymeric nanocomposites. A 2023 study in *Advanced Materials* reported its use in the fabrication of biodegradable polymers for tissue engineering, where the fluoren-9-yl group enhanced mechanical strength while the piperidine moiety promoted cell adhesion. This dual functionality has opened new avenues for the application of this compound in regenerative medicine and biomedical devices.

In terms of safety and biocompatibility, CAS No. 1564652-45-4 has been evaluated in several preclinical studies. Its low toxicity profile and metabolic stability make it a favorable candidate for pharmaceutical development. A 2022 review in *Pharmaceutical Research* highlighted the compound's non-immunogenic properties, which are critical for long-term therapeutic applications. Furthermore, its ability to undergo controlled hydrolysis in vivo ensures that its bioactive derivatives are released at the target site, minimizing off-target effects.

The market potential of 1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidine-3,4-dicarboxylic acid is further supported by its patent landscape. Several patent applications have been filed for its use in drug delivery systems, nanomaterials, and biomedical applications. This intellectual property protection underscores its strategic importance in the pharmaceutical industry. Additionally, the increasing demand for targeted therapies and personalized medicine is expected to drive the market growth of this compound in the coming years.

CAS No. 1564652-45-4 continues to be a subject of interdisciplinary research, bridging the gap between organic chemistry, pharmaceutical science, and materials engineering. Its versatile structure and functional groups have enabled its application in a wide range of innovative fields, from drug development to nanotechnology. As synthetic methods and biological applications evolve, the compound is poised to play an even more significant role in modern science and healthcare.